Cas no 2418641-94-6 ((9H-fluoren-9-yl)methyl 4-[5-(aminomethyl)-3-azido-2-methylphenyl]piperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-[5-(aminomethyl)-3-azido-2-methylphenyl]piperazine-1-carboxylate
• CAS No: 2418641-94-6
• MF: C₂₇H₂₈N₆O₂
• MW: 468.550225257874
• CID: 6153414
• PubChem ID: 165768369
• Update Time: 2025-06-11

(9H-fluoren-9-yl)methyl 4-[5-(aminomethyl)-3-azido-2-methylphenyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl 4-[5-(aminomethyl)-3-azido-2-methylphenyl]piperazine-1-carboxylate
• EN300-26629258
• 2418641-94-6

• Inchi： 1S/C27H28N6O2/c1-18-25(30-31-29)14-19(16-28)15-26(18)32-10-12-33(13-11-32)27(34)35-17-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,14-15,24H,10-13,16-17,28H2,1H3
• InChI Key： NIOVHNXSYDPREC-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C=C(CN)C=C(C=2C)N=[N+]=[N-])CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.22737416g/mol
• Monoisotopic Mass: 468.22737416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 73.2Ų

Additional information on (9H-fluoren-9-yl)methyl 4-[5-(aminomethyl)-3-azido-2-methylphenyl]piperazine-1-carboxylate

(9H-fluoren-9-yl)methyl 4-[5-(aminomethyl)-3-azido-2-methylphenyl]piperazine-1-carboxylate (CAS No. 2418641-94-6): An Overview of a Novel Compound in Medicinal Chemistry

(9H-fluoren-9-yl)methyl 4-[5-(aminomethyl)-3-azido-2-methylphenyl]piperazine-1-carboxylate (CAS No. 2418641-94-6) is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by its complex molecular architecture, which includes a fluorenyl group, a piperazine ring, and functional groups such as an azide and an aminomethyl moiety. These structural elements contribute to its diverse chemical properties and biological activities.

The fluorenyl group, a tricyclic aromatic system, is known for its stability and ability to form strong π-stacking interactions. This property makes it particularly useful in the design of molecules that require high binding affinity to specific biological targets. The piperazine ring, on the other hand, is a versatile heterocyclic moiety that can enhance the solubility and bioavailability of the compound. It is often used in pharmaceuticals to improve the pharmacokinetic properties of drugs.

The presence of the azide group in the structure of this compound is particularly noteworthy. Azides are highly reactive functional groups that can participate in a variety of chemical reactions, including click chemistry processes such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction has become a cornerstone in bioconjugation and drug delivery systems, allowing for the precise attachment of functional groups or biomolecules to the compound. The aminomethyl group further adds to the versatility of this molecule by providing an additional site for chemical modification and conjugation.

In recent years, there has been a growing interest in the use of compounds like (9H-fluoren-9-yl)methyl 4-[5-(aminomethyl)-3-azido-2-methylphenyl]piperazine-1-carboxylate for their potential applications in drug discovery and development. Research has shown that compounds with similar structural features can exhibit potent biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, studies have demonstrated that certain fluorene derivatives can inhibit key enzymes involved in inflammatory pathways, making them promising candidates for the treatment of inflammatory diseases.

Another area where this compound shows promise is in the field of cancer research. The combination of the fluorenyl group's stability and the piperazine ring's ability to enhance solubility makes it an attractive scaffold for designing anti-cancer drugs. Preliminary studies have indicated that compounds with similar structures can selectively target cancer cells while sparing normal cells, thereby reducing toxicity and improving therapeutic outcomes.

In addition to its potential therapeutic applications, (9H-fluoren-9-yl)methyl 4-[5-(aminomethyl)-3-azido-2-methylphenyl]piperazine-1-carboxylate has also been explored for its use in diagnostic imaging. The fluorenyl group's strong fluorescence properties make it an ideal candidate for developing imaging agents that can be used to visualize specific biological processes or disease states. This could have significant implications for early diagnosis and monitoring of various diseases.

The synthesis of this compound typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently and on a larger scale, which is crucial for its practical applications in research and development.

In conclusion, (9H-fluoren-9-yl)methyl 4-[5-(aminomethyl)-3-azido-2-methylphenyl]piperazine-1-carboxylate (CAS No. 2418641-94-6) represents a promising molecule with a wide range of potential applications in medicinal chemistry. Its unique structural features and versatile functional groups make it an attractive candidate for further investigation and development into novel therapeutic agents and diagnostic tools. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.